Magnetocaloric Performance: EuCl₂ vs. GGG
Orthorhombic EuCl₂ demonstrates a record-high cryogenic magnetocaloric effect, quantified by magnetic entropy change (-ΔSM). At 5 T and 1.8 K, EuCl₂ achieves a -ΔSM of ~74.6 J·kg⁻¹·K⁻¹, which is 96% of its theoretical limit (77.5 J·kg⁻¹·K⁻¹) and surpasses all previously reported Gd³⁺ and Eu²⁺ based materials [1]. At a lower field of 1 T, EuCl₂ attains -ΔSM ~ 36.8 J·kg⁻¹·K⁻¹, which is nearly twice the -ΔSM of the commercial cryogenic refrigerant Gd₃Ga₅O₁₂ (GGG) at 2 T (~21 J·kg⁻¹·K⁻¹) [2]. This superior performance is attributed to the ferromagnetic ground state, single-ion behavior of Eu²⁺, and near-free spin characteristics of EuCl₂, as validated by ab initio calculations and Brillouin function analysis [1].
| Evidence Dimension | Magnetic Entropy Change (-ΔSM) |
|---|---|
| Target Compound Data | ~74.6 J·kg⁻¹·K⁻¹ at 5 T, 1.8 K; ~36.8 J·kg⁻¹·K⁻¹ at 1 T |
| Comparator Or Baseline | Gd₃Ga₅O₁₂ (GGG) at 2 T: ~21 J·kg⁻¹·K⁻¹; other Eu²⁺/Gd³⁺ materials: all lower |
| Quantified Difference | EuCl₂ -ΔSM at 1 T is ~1.75× higher than GGG at 2 T; record-high values at both 5 T and 1 T. |
| Conditions | Direct quasi-adiabatic demagnetization measurements; orthorhombic EuCl₂; fields up to 5 T; temperatures down to ~346 mK. |
Why This Matters
For cryogenic refrigeration applications (e.g., space telescopes, quantum computing), a higher -ΔSM directly translates to greater cooling power per unit mass, enabling longer hold times at sub-Kelvin temperatures and reducing system mass and volume.
- [1] Wang, B., et al. (2024). A Record-High Cryogenic Magnetocaloric Effect Discovered in EuCl₂ Compound. Journal of the American Chemical Society, 146(51), 35016–35022. View Source
- [2] Chinese Society of Rare Earths. (2024). 发现超低温巨大稀土磁热材料 [Discovery of Giant Rare-Earth Magnetocaloric Materials at Ultra-Low Temperatures]. View Source
